Cas no 1214364-86-9 (3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine)

3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine is a fluorinated aromatic compound featuring a pyridine ring linked to a substituted phenyl group. The presence of a trifluoromethyl (–CF₃) group enhances its electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical applications where metabolic stability and lipophilicity are critical. The methyl substituent further modulates steric and electronic effects, allowing fine-tuning of reactivity. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its structural features contribute to improved binding affinity and resistance to enzymatic degradation, making it a useful scaffold in medicinal chemistry.

3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine structure

1214364-86-9 structure

Product Name:3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine

CAS No:1214364-86-9

MF:C₁₃H₁₀F₃N

MW:237.220413684845

CID:4791564

Update Time:2025-05-24

3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(3-methyl-5-(trifluoromethyl)phenyl)pyridine
- 3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine
- Inchi： 1S/C13H10F3N/c1-9-5-11(10-3-2-4-17-8-10)7-12(6-9)13(14,15)16/h2-8H,1H3
- InChI Key： PZTHMJBFKZSJLS-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)C=C(C2C=NC=CC=2)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 252
XLogP3: 3.7
Topological Polar Surface Area: 12.9

3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013006705-1g	3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine	1214364-86-9	97%	1g	$1504.90	2023-09-04

3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine Related Literature

1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
2. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Excited state dynamics in HgAr2: statistical analysis of vibrational state distribution

Faraday Discuss., 1994,97, 131-142
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine

3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine (CAS No. 1214364-86-9) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and its potential for use in developing novel drug candidates. The molecule consists of a pyridine ring fused with a substituted phenyl group, where the phenyl group is substituted with a methyl group at the 3-position and a trifluoromethyl group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions.

The synthesis of 3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine involves a series of well-established organic reactions, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, which has proven particularly beneficial in large-scale production settings.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The pyridine moiety is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs), making it a valuable component in the development of new therapeutic agents. For instance, studies have shown that derivatives of 3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine exhibit potent activity against certain cancer cell lines, suggesting potential use in oncology.

In the agrochemical sector, this compound has been investigated for its pesticidal properties. The trifluoromethyl group contributes to the molecule's lipophilicity, enhancing its ability to penetrate plant tissues and target specific pests. Recent research has focused on optimizing the compound's stability under environmental conditions, ensuring its effectiveness over extended periods.

From an environmental standpoint, understanding the degradation pathways of 3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine is crucial for assessing its ecological impact. Studies have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target organisms.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in expanding the applications of this compound. Molecular modeling techniques can help predict its binding affinities with various biological targets, accelerating drug discovery efforts. Additionally, green chemistry approaches are being explored to develop more sustainable synthesis methods for 3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine, aligning with global sustainability goals.

In conclusion, 3-(3-Methyl-5-(trifluoromethyl)phenyl)pyridine (CAS No. 1214364-86-9) stands out as a versatile compound with immense potential across multiple industries. Its unique structure, combined with ongoing research into its synthesis and applications, positions it as a key player in future innovations within pharmaceuticals and agrochemicals.